(2S)-2-Amino-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethanol;dihydrochloride

• IUPAC Name: (2S)-2-amino-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethanol;dihydrochloride
• InChI: InChI=1S/C5H10N4O.2ClH/c1-3-7-5(9-8-3)4(6)2-10;;/h4,10H,2,6H2,1H3,(H,7,8,9);2*1H/t4-;;/m1../s1
• InChI Key: BDVZPNRRKOPBRN-RZFWHQLPSA-N
• Canonical SMILES: CC1=NC(=NN1)C(CO)N.Cl.Cl
• Isomeric SMILES: CC1=NC(=NN1)[C@@H](CO)N.Cl.Cl
• Molecular Formula: C5H12Cl2N4O
• Molecular Weight: 215.08 g/mol

Description

(2S)-2-Amino-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethanol;dihydrochloride, also known as AMT, is a synthetic compound that has been widely used in scientific research applications due to its unique properties. AMT is a chiral molecule that has two enantiomers, which means it can interact with biological systems in different ways.

Scientific Research Applications

Biochemical Interactions and Mechanisms

Research has shown that certain triazole compounds, similar in structural features to the query, are involved in biochemical pathways that influence metabolic processes. For example, triazole derivatives have been studied for their catalytic inhibition effects on enzymes such as catalase, which plays a significant role in ethanol metabolism. This inhibition helps to elucidate the involvement of acetaldehyde, a metabolite of ethanol, in the hedonic effects of ethanol consumption, providing insights into addiction and aversive responses to ethanol (Quertemont, Escarabajal, & de Witte, 2003).

Pharmacological and Therapeutic Potential

Triazoles and related compounds have been evaluated for their therapeutic potential, including as antidotes for intoxications with substances like methanol and ethylene glycol. Studies involving compounds like 4-methylpyrazole, a triazole derivative, highlight its effectiveness in blocking the metabolism of toxic alcohols by inhibiting alcohol dehydrogenase, showcasing a possible pharmacological application in clinical toxicology (Jacobsen et al., 1996).

Toxicological Aspects

The toxicokinetics of compounds metabolized by alcohol dehydrogenase, similar to the query compound's potential metabolic pathways, have been extensively studied. For instance, the interaction between ethanol and other solvents or intoxicants can significantly affect the clearance and metabolic rates of these compounds, leading to varied toxicological outcomes. Such studies provide valuable information on the safety, risk assessment, and management of exposures to complex chemical mixtures (Johns et al., 2006).